Cas no 1807001-84-8 (2,4-Bis(trifluoromethyl)-5-iodobenzonitrile)
2,4-Bis(trifluoromethyl)-5-iodobenzonitrile Chemical and Physical Properties
Names and Identifiers
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- 2,4-Bis(trifluoromethyl)-5-iodobenzonitrile
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- Inchi: 1S/C9H2F6IN/c10-8(11,12)5-2-6(9(13,14)15)7(16)1-4(5)3-17/h1-2H
- InChI Key: VONZOYLBRNMALJ-UHFFFAOYSA-N
- SMILES: IC1C=C(C#N)C(C(F)(F)F)=CC=1C(F)(F)F
Computed Properties
- Exact Mass: 364.91362 g/mol
- Monoisotopic Mass: 364.91362 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 17
- Rotatable Bond Count: 0
- Complexity: 327
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 23.8
- Molecular Weight: 365.01
2,4-Bis(trifluoromethyl)-5-iodobenzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013034018-1g |
2,4-Bis(trifluoromethyl)-5-iodobenzonitrile |
1807001-84-8 | 97% | 1g |
1,564.50 USD | 2021-06-22 |
2,4-Bis(trifluoromethyl)-5-iodobenzonitrile Related Literature
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
Additional information on 2,4-Bis(trifluoromethyl)-5-iodobenzonitrile
2,4-Bis(trifluoromethyl)-5-iodobenzonitrile
The compound 2,4-Bis(trifluoromethyl)-5-iodobenzonitrile (CAS No. 1807001-84-8) is a highly specialized organic molecule that has garnered significant attention in the fields of organic synthesis and materials science. This compound is characterized by its unique structure, which includes a benzonitrile core substituted with two trifluoromethyl groups at the 2 and 4 positions and an iodine atom at the 5 position. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable building block in various chemical reactions.
Recent studies have highlighted the importance of trifluoromethyl groups in modulating the electronic properties of aromatic systems. In 2,4-Bis(trifluoromethyl)-5-iodobenzonitrile, the trifluoromethyl groups at positions 2 and 4 significantly enhance the electron-withdrawing effects on the benzonitrile ring. This makes the molecule highly reactive in certain nucleophilic aromatic substitution reactions, a property that has been exploited in the synthesis of advanced materials and pharmaceutical intermediates.
The presence of an iodine atom at position 5 introduces additional reactivity to the molecule. Iodine is known for its ability to act as a leaving group in substitution reactions, making 2,4-Bis(trifluoromethyl)-5-iodobenzonitrile an excellent substrate for cross-coupling reactions such as the Suzuki-Miyaura coupling. Recent research has demonstrated that this compound can be effectively used to synthesize biaryl structures with high efficiency and selectivity.
One of the most promising applications of 2,4-Bis(trifluoromethyl)-5-iodobenzonitrile lies in its use as a precursor for constructing complex heterocyclic compounds. By employing advanced catalytic systems, chemists have successfully utilized this compound to synthesize a variety of fused ring systems that exhibit unique electronic properties. These systems have potential applications in optoelectronics and drug discovery.
In addition to its synthetic utility, 2,4-Bis(trifluoromethyl)-5-iodobenzonitrile has also been studied for its potential role in catalysis. The trifluoromethyl groups contribute to the molecule's stability under harsh reaction conditions, making it a viable candidate for use as a ligand in transition metal-catalyzed reactions.
Recent advancements in computational chemistry have provided deeper insights into the electronic structure of 2,4-Bis(trifluoromethyl)-5-iodobenzonitrile. Quantum mechanical calculations have revealed that the molecule exhibits a high degree of aromaticity due to its planar geometry and delocalized π-electron system. This understanding has facilitated the design of new reaction pathways that leverage the molecule's inherent reactivity.
The synthesis of 2,4-Bis(trifluoromethyl)-5-iodobenzonitrile typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the iodination of a pre-substituted benzonitrile derivative using electrophilic iodination techniques. The introduction of trifluoromethyl groups is often achieved through nucleophilic substitution or coupling reactions with appropriate reagents.
Despite its complexity, 2,4-Bis(trifluoromethyl)-5-iodobenzonitrile remains a versatile and valuable compound in modern organic chemistry. Its unique combination of substituents makes it an ideal candidate for exploring novel chemical transformations and developing innovative materials with tailored properties.
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